Cas no 1909313-52-5 (5-Methyl-1,3,4-thiadiazole-2-sulfonyl fluoride)

• Product Name: 5-Methyl-1,3,4-thiadiazole-2-sulfonyl fluoride
• CAS No: 1909313-52-5
• MF: C₃H₃FN₂O₂S₂
• MW: 182.196521043777
• MDL: MFCD29762643
• CID: 4628759
• PubChem ID: 121552576
• Update Time: 2025-05-24

5-Methyl-1,3,4-thiadiazole-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1,3,4-thiadiazole-2-sulfonyl fluoride
• AT19002
• 5-Methyl-1,3,4-thiadiazole-2-sulfonyl fluoride

• MDL： MFCD29762643
• Inchi： 1S/C3H3FN2O2S2/c1-2-5-6-3(9-2)10(4,7)8/h1H3
• InChI Key： PPMWBMZURKEVHP-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C)S1)(=O)(=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 211
• XLogP3: 0.9
• Topological Polar Surface Area: 96.5

Additional information on 5-Methyl-1,3,4-thiadiazole-2-sulfonyl fluoride

Introduction to 5-Methyl-1,3,4-thiadiazole-2-sulfonyl fluoride (CAS No. 1909313-52-5)

5-Methyl-1,3,4-thiadiazole-2-sulfonyl fluoride is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile chemical properties and potential applications. This compound, identified by the CAS number 1909313-52-5, belongs to the thiadiazole class of molecules, which are known for their broad spectrum of biological activities. The presence of a sulfonyl fluoride group in its structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 5-Methyl-1,3,4-thiadiazole-2-sulfonyl fluoride consists of a thiadiazole core substituted with a methyl group at the 5-position and a sulfonyl fluoride moiety at the 2-position. This arrangement imparts unique electronic and steric properties that make it an attractive candidate for further functionalization. The sulfonyl fluoride group is particularly noteworthy as it can undergo various transformations, including nucleophilic substitution reactions, which are pivotal in drug discovery processes.

In recent years, there has been a surge in research focused on thiadiazole derivatives due to their demonstrated efficacy as bioactive compounds. Studies have highlighted the potential of these molecules in treating a variety of diseases, including infectious disorders and inflammatory conditions. The fluorine atom in the sulfonyl fluoride group plays a crucial role in modulating the pharmacokinetic properties of the compound, such as its metabolic stability and binding affinity to biological targets.

One of the most compelling aspects of 5-Methyl-1,3,4-thiadiazole-2-sulfonyl fluoride is its utility as a building block in medicinal chemistry. Researchers have leveraged its reactive sulfonyl fluoride group to develop novel scaffolds for drug candidates. For instance, recent studies have demonstrated its application in generating potent inhibitors of enzymes involved in cancer metabolism. The ability to introduce diverse functional groups at the sulfonyl position allows for fine-tuning of the compound's biological activity, making it a versatile tool for synthetic chemists.

The agrochemical sector has also shown interest in thiadiazole derivatives due to their potential as pesticides and herbicides. 5-Methyl-1,3,4-thiadiazole-2-sulfonyl fluoride has been explored as a precursor in synthesizing compounds that exhibit herbicidal activity by inhibiting key enzymatic pathways in plants. This application underscores the broad utility of this compound beyond pharmaceuticals.

From a synthetic chemistry perspective, 5-Methyl-1,3,4-thiadiazole-2-sulfonyl fluoride offers a unique platform for exploring new reaction pathways and methodologies. The sulfonyl fluoride group can be selectively modified using palladium-catalyzed cross-coupling reactions or other transition-metal-catalyzed processes, enabling the construction of complex molecular architectures. These advancements have opened up new avenues for designing innovative molecules with tailored properties.

Recent advancements in computational chemistry have further enhanced our understanding of how 5-Methyl-1,3,4-thiadiazole-2-sulfonyl fluoride interacts with biological targets. Molecular modeling studies have revealed insights into its binding mode with enzymes and receptors, providing valuable guidance for structure-based drug design. These computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the development of novel therapeutics.

The environmental impact of using 5-Methyl-1,3,4-thiadiazole-2-sulfonyl fluoride as an intermediate has also been carefully evaluated. Research indicates that proper handling and disposal protocols can minimize any potential ecological risks associated with this compound. As sustainability becomes an ever-increasing priority in chemical research, efforts are being made to develop greener synthetic routes that reduce waste and energy consumption.

In conclusion,5-Methyl-1,3,4-thiadiazole-2-sulfonyl fluoride (CAS No. 1909313-52-5) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features and reactivity make it an invaluable asset for researchers seeking to develop new bioactive molecules. As our understanding of its properties continues to evolve through ongoing research，its role in advancing chemical science is poised to expand even further。